![molecular formula C19H21FN2O2S B6541048 N'-[(4-fluorophenyl)methyl]-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}ethanediamide CAS No. 1058475-53-8](/img/structure/B6541048.png)
N'-[(4-fluorophenyl)methyl]-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}ethanediamide
Description
N'-[(4-fluorophenyl)methyl]-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}ethanediamide is a useful research compound. Its molecular formula is C19H21FN2O2S and its molecular weight is 360.4 g/mol. The purity is usually 95%.
The exact mass of the compound N'-[(4-fluorophenyl)methyl]-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}ethanediamide is 360.13077725 g/mol and the complexity rating of the compound is 474. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality N'-[(4-fluorophenyl)methyl]-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}ethanediamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N'-[(4-fluorophenyl)methyl]-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}ethanediamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Pharmacology and Toxicology
This compound is a new fentanyl analog that has recently emerged on the drug markets worldwide with high potential for producing addiction and severe adverse effects including coma and death . The metabolism of the new fentanyl analogs can be anticipated to generally involve reactions like hydrolysis, hydroxylation (and further oxidation steps), N - and O -dealkylation and O -methylation .
Forensic Medicine
The presence of metabolites of this compound can be crucial for confirmation of the uptake of such compounds and further interpretation in cases of acute intoxication or fatalities . This makes it relevant in the field of forensic medicine.
Drug Development
The compound could potentially be used in the development of new drugs, medical treatments, and vaccines . However, more research is needed to fully understand its properties and potential applications in this field.
Disease Understanding
This compound could potentially be used to understand the causes and risk factors of diseases . However, more research is needed to fully understand its properties and potential applications in this field.
Diagnostic Tools
This compound could potentially be used to develop new diagnostic tools . However, more research is needed to fully understand its properties and potential applications in this field.
Medical Devices
This compound could potentially be used in the development of new medical devices . However, more research is needed to fully understand its properties and potential applications in this field.
properties
IUPAC Name |
N-[(4-fluorophenyl)methyl]-N'-[(1-thiophen-2-ylcyclopentyl)methyl]oxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21FN2O2S/c20-15-7-5-14(6-8-15)12-21-17(23)18(24)22-13-19(9-1-2-10-19)16-4-3-11-25-16/h3-8,11H,1-2,9-10,12-13H2,(H,21,23)(H,22,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ADJNZFKVVQOMAG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)(CNC(=O)C(=O)NCC2=CC=C(C=C2)F)C3=CC=CS3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21FN2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N1-(4-fluorobenzyl)-N2-((1-(thiophen-2-yl)cyclopentyl)methyl)oxalamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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